![molecular formula C20H15ClN4OS B2850124 3-amino-N-[(4-chlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide CAS No. 488824-12-0](/img/structure/B2850124.png)
3-amino-N-[(4-chlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
Overview
Description
3-amino-N-[(4-chlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H15ClN4OS and its molecular weight is 394.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Thieno[3,2-d]pyrimidine Derivatives
This compound can be used as a versatile synthon for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles . These derivatives have been found to have diverse biological activities and are therefore of interest in pharmaceutical research .
Synthesis of Thieno[3,4-b]pyridine Derivatives
Unexpectedly, this compound can also lead to the preparation of thieno[3,4-b]pyridine-7-carboxamides . These compounds also have potential biological activities and can be used in the development of new drugs .
Development of Antimicrobial Agents
Functionalized thieno[2,3-b]pyridines, which can be synthesized from this compound, are promising for the design of antimicrobial agents . This is particularly important in the context of increasing antibiotic resistance .
Development of Antitumor Agents
Similarly, these functionalized thieno[2,3-b]pyridines are also promising for the design of antitumor agents . This could potentially lead to the development of new treatments for various types of cancer .
Treatment of Central Nervous System Diseases
Thieno[2,3-b]pyridines are used in the treatment of central nervous system diseases . This compound could therefore potentially contribute to the development of new treatments for such diseases .
Inhibitors of C-terminal Hydrolase L1 (UCH-L1)
Thieno[2,3-b]pyridines are also used as C-terminal hydrolase L1 (UCH-L1) inhibitors . UCH-L1 is a protein that is involved in the pathogenesis of Parkinson’s disease and other neurodegenerative disorders .
Mechanism of Action
Target of Action
Similar compounds, such as functionalized thieno[2,3-b]pyridines, have been used in the treatment of central nervous system diseases and as c-terminal hydrolase l1 (uch-l1) inhibitors . They are also promising for the design of antimicrobial and antitumor agents .
Mode of Action
These compounds often bind with high affinity to multiple receptors, which can lead to a variety of biological effects .
Biochemical Pathways
Thieno[2,3-b]pyridine derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a variety of biochemical pathways.
Result of Action
Given the wide range of biological activities associated with thieno[2,3-b]pyridine derivatives , it’s plausible that the compound could have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
3-amino-N-[(4-chlorophenyl)methyl]-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN4OS/c21-14-3-1-12(2-4-14)11-24-19(26)18-17(22)15-5-6-16(25-20(15)27-18)13-7-9-23-10-8-13/h1-10H,11,22H2,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDEFADNQFPVXOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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